Cas no 13354-40-0 (2-(phenylsulfanyl)anthracene-9,10-dione)

• Product Name: 2-(phenylsulfanyl)anthracene-9,10-dione
• CAS No: 13354-40-0
• MF: C₂₀H₁₂O₂S
• MW: 316.373084068298
• CID: 1233321
• PubChem ID: 25906
• Update Time: 2025-04-20

2-(phenylsulfanyl)anthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

• 2-(phenylsulfanyl)anthracene-9,10-dione
• 2-(Phenylsulfanyl)-9,10-anthraquinone
• 9,10-anthracenedione, 2-(phenylthio)-
• 2-(Phenylthio)anthraquinone
• 2-phenylsulfanylanthracene-9,10-dione
• 2-(phenylthio)anthracene-9,10-dione
• BRN 2508425
• BIM-0020773.P001
• SCHEMBL1038715
• ANTHRAQUINONE, 2-(PHENYLTHIO)-
• 2-Thiophenylanthraquinone
• DTXSID10158162
• 4-08-00-02600 (Beilstein Handbook Reference)
• CCG-8529
• 13354-40-0
• CBMicro_020784

• Inchi： 1S/C20H12O2S/c21-19-15-8-4-5-9-16(15)20(22)18-12-14(10-11-17(18)19)23-13-6-2-1-3-7-13/h1-12H
• InChI Key： UHLJBBJJVKIIOY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC2C(C3C=CC=CC=3C(C=2C=1)=O)=O

Computed Properties

• Exact Mass: 316.05580079g/mol
• Monoisotopic Mass: 316.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 59.4Ų